4-Trifluoroacetamidoaniline
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to 4-Trifluoroacetamidoaniline involves complex organic reactions, highlighting the versatility of fluorinated compounds. For instance, the synthesis of cis-4-trifluoromethyl-l-pyroglutamic acids from trans-4-hydroxy-l-proline through oxidation of fluorinated prolinates with RuO4 demonstrates the intricate steps involved in incorporating trifluoromethyl groups into organic molecules (Qiu & Qing, 2003).
Molecular Structure Analysis
The molecular structure of fluorinated compounds, including those similar to this compound, often involves significant electronic effects due to the highly electronegative fluorine atoms. These effects can influence the chemical behavior of the molecules. For example, trifluoromethylated analogues of 4,5‐Dihydroorotic Acid show unique intramolecular interactions between the fluorine atom and the carbon atom of the ester group, stabilizing certain molecular conformations (Sukach et al., 2015).
Chemical Reactions and Properties
Fluorinated compounds participate in a variety of chemical reactions, demonstrating their reactivity and potential for synthesis of complex molecules. The reactions of trifluorotriacetic acid lactone and hexafluorodehydroacetic acid with amines to synthesize trifluoromethylated 4-pyridones and aminoenones illustrate the reactivity of fluorinated compounds in creating heterocyclic structures with significant chemical diversity (Fedin et al., 2022).
Physical Properties Analysis
The physical properties of this compound and similar compounds are profoundly influenced by the presence of trifluoromethyl groups. These groups can affect the boiling point, solubility, and stability of the molecules, making them suitable for various applications in material science and pharmaceuticals.
Chemical Properties Analysis
The chemical properties of trifluoromethylated compounds are characterized by their high stability and resistance to metabolic degradation, making them attractive for drug development and other applications requiring durable chemical frameworks. Their ability to undergo specific reactions, such as nucleophilic substitution or addition, highlights their versatility in organic synthesis.
- Synthesis and molecular structure analysis: (Qiu & Qing, 2003), (Sukach et al., 2015).
- Chemical reactions and properties: (Fedin et al., 2022).
Safety and Hazards
As with all chemicals, safety precautions should be taken when handling 4-Trifluoroacetamidoaniline. It is recommended to avoid release to the environment and to wear eye protection and face protection when handling this compound . If swallowed or if it comes into contact with the eyes, immediate medical attention should be sought .
Mechanism of Action
Target of Action
The primary target of 4-Trifluoroacetamidoaniline (TFAN) are reducing oligosaccharides . These are simple sugars with a free aldehyde or ketone functional group, which make them capable of reducing other compounds.
Mode of Action
TFAN interacts with its targets through a chemical reaction. Specifically, it reacts with reducing oligosaccharides in the presence of sodium cyanoborohydride . This reaction yields aminoalditol derivatives , which are useful for linking to proteins or solid matrices .
Biochemical Pathways
The biochemical pathway primarily affected by TFAN involves the conversion of reducing oligosaccharides to aminoalditol derivatives . These derivatives can then be linked to proteins or solid matrices, which could have various downstream effects depending on the specific proteins or matrices involved.
Result of Action
The primary result of TFAN’s action is the production of aminoalditol derivatives from reducing oligosaccharides . These derivatives are easily separated by high-performance liquid chromatography (HPLC), suggesting that TFAN’s action may facilitate the analysis or manipulation of oligosaccharides .
Action Environment
The action of TFAN is influenced by the presence of sodium cyanoborohydride, which is necessary for the reaction with reducing oligosaccharides . .
properties
IUPAC Name |
N-(4-aminophenyl)-2,2,2-trifluoroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O/c9-8(10,11)7(14)13-6-3-1-5(12)2-4-6/h1-4H,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEXJVEPWTWVUNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20350175 |
Source
|
| Record name | 4-Trifluoroacetamidoaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20350175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53446-90-5 |
Source
|
| Record name | 4-Trifluoroacetamidoaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20350175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Trifluoroacetamidoaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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